Cas no 66007-91-8 (20(S)-25-Hydroxyprotopanaxadiol)

• Product Name: 20(S)-25-Hydroxyprotopanaxadiol
• CAS No: 66007-91-8
• MF: C₃₀H₅₄O₄
• MW: 478.747370243073
• CID: 5227441
• PubChem ID: 102190079
• Update Time: 2025-10-29

20(S)-25-Hydroxyprotopanaxadiol Chemical and Physical Properties

Names and Identifiers

• 20(S)-25-Hydroxyprotopanaxadiol

• Inchi： 1S/C30H54O4/c1-25(2,33)13-9-14-30(8,34)19-10-16-29(7)24(19)20(31)18-22-27(5)15-12-23(32)26(3,4)21(27)11-17-28(22,29)6/h19-24,31-34H,9-18H2,1-8H3/t19-,20+,21-,22+,23-,24-,27-,28+,29+,30-/m0/s1
• InChI Key： VKYVIIIEJKSVBR-XNWPAUOFSA-N
• SMILES： C[C@@]12CC[C@@]3([H])C([C@@H](O)CC[C@]3(C)[C@@]1([H])C[C@@H](O)[C@]1([H])[C@@]([H])([C@](O)(C)CCCC(O)(C)C)CC[C@@]21C)(C)C

Computed Properties

• Exact Mass: 478.40221020g/mol
• Monoisotopic Mass: 478.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 20(S)-25-Hydroxyprotopanaxadiol

20(S)-25-Hydroxyprotopanaxadiol (CAS No. 66007-91-8): An Overview of Its Structure, Biological Activity, and Potential Applications

20(S)-25-Hydroxyprotopanaxadiol (CAS No. 66007-91-8) is a naturally occurring triterpenoid saponin that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of protopanaxadiol, a key component found in various plants, including Panax ginseng and Panax notoginseng. The presence of a hydroxyl group at the C-25 position imparts unique biological properties to this compound, making it a subject of extensive research for its potential therapeutic applications.

The chemical structure of 20(S)-25-Hydroxyprotopanaxadiol is characterized by a triterpenoid backbone with a specific stereochemistry at the C-20 position. This stereochemistry is crucial for its biological activity, as it influences the compound's interactions with cellular receptors and enzymes. The hydroxyl group at C-25 further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the diverse biological activities of 20(S)-25-Hydroxyprotopanaxadiol. One of the most notable areas of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 20(S)-25-Hydroxyprotopanaxadiol may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 20(S)-25-Hydroxyprotopanaxadiol has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of multiple signaling pathways, such as the PI3K/Akt and MAPK pathways, which are known to play critical roles in cancer cell survival and proliferation.

The neuroprotective effects of 20(S)-25-Hydroxyprotopanaxadiol have also been explored in recent research. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various agents, such as β-amyloid peptides. These findings suggest that 20(S)-25-Hydroxyprotopanaxadiol may have potential therapeutic applications in neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 20(S)-25-Hydroxyprotopanaxadiol are another important aspect of its research. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which makes it suitable for oral administration. However, further research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

In conclusion, 20(S)-25-Hydroxyprotopanaxadiol (CAS No. 66007-91-8) is a promising compound with a wide range of biological activities. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a valuable candidate for further preclinical and clinical investigations. As research in this field continues to advance, it is likely that new applications and therapeutic strategies will emerge, potentially leading to significant improvements in patient outcomes.